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Compound of Interest

Compound Name: Diisodecyl adipate

Cat. No.: B167166 Get Quote

An In-depth Technical Guide to Diisodecyl
Adipate
This technical guide provides a comprehensive overview of diisodecyl adipate (DIDA),

focusing on its chemical identity, physical properties, synthesis, and applications. The

information is tailored for researchers, scientists, and drug development professionals, with a

focus on quantitative data and experimental procedures.

Chemical Identification and Molecular Structure
Diisodecyl adipate is a diester of adipic acid and isodecyl alcohol.[1] It is primarily used as a

plasticizer to enhance the flexibility and durability of polymers.[2]
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Identifier Value

CAS Number 27178-16-1[1][3][4][5]

Molecular Formula C₂₆H₅₀O₄[1][2][4][6]

Molecular Weight 426.67 g/mol [1][3]

EC Number 248-299-9[3][5]

InChI Key YKGYQYOQRGPFTO-UHFFFAOYSA-N[3][4]

Synonyms

DIDA, Hexanedioic acid, diisodecyl ester, Adipic

acid diisodecyl ester, Bis(8-methylnonyl)

hexanedioate[1][2][5]

Physicochemical Properties
Diisodecyl adipate is a clear, colorless to pale yellow, oily liquid with a mild odor.[2][6] It is

characterized by low volatility, good thermal stability, and resistance to extraction.[2] A

summary of its key physical and chemical properties is presented below.
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Property Value

Density 0.916 g/mL at 25 °C[3]

0.919 - 0.924 g/cm³ at 20 °C[7]

Boiling Point ≈ 385 °C[7]

Melting Point / Freezing Point 27.4 °C[3]

< -54 °C[7]

Flash Point 221 °C[7]

439 °F / 226 °C

Refractive Index n20/D 1.452[3]

1.450 - 1.453 at 25 °C[7]

Viscosity 23 - 27 cP at 20 °C[7]

Acid Value ≤ 0.2 mg KOH/g[7]

Saponification Index 250 - 270[7]

Solubility in Water <0.01% at 25 °C[8]

Synthesis of Diisodecyl Adipate
Diisodecyl adipate is synthesized via the esterification of adipic acid with isodecyl alcohol.[6]

[7] This reaction is typically performed under controlled temperature and pressure in the

presence of a catalyst.

The following protocol is based on a patented method for preparing diisodecyl adipate.[9]

Materials:

Adipic Acid (1.5 t)

Isodecyl Alcohol (1.18 - 1.2 t, representing a 20% excess)

Catalyst (e.g., tetraisopropyl titanate, 1.5 - 3 kg)
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Nitrogen gas supply

Reaction kettle with heating, stirring, and vacuum capabilities

Procedure:

Charge the reaction kettle with the metered amount of isodecyl alcohol.

Begin stirring and establish a nitrogen blanket to create an inert atmosphere.

Add the adipic acid to the reaction kettle.

Heat the mixture to 130-150°C.

Introduce the catalyst (e.g., tetraisopropyl titanate) into the reaction mixture.

Steadily increase the temperature to 210°C. At this point, add the remaining excess isodecyl

alcohol.

Continue to heat the reaction mixture to the target esterification temperature of 240-260°C.

Maintain the system pressure between 60-120 kPa to facilitate the removal of water as a

byproduct.

Hold the reaction at a constant temperature (240-260°C) for 3-4 hours.

Monitor the reaction progress by sampling and analyzing the acid value of the reactants.

The reaction is considered complete when the acid value is less than 0.2 mgKOH/g.[9]

Once the target acid value is reached, cool the crude diisodecyl adipate product.

Purify the crude product through subsequent steps such as neutralization, washing, and

vacuum distillation to remove unreacted materials, catalyst residues, and impurities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://patents.google.com/patent/CN102766046A/en
https://www.benchchem.com/product/b167166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Preparation

Esterification Process

Product Purification

Adipic Acid

Charge Reaction Kettle
(N₂ Atmosphere)

Isodecyl Alcohol
Catalyst

(e.g., Tetraisopropyl Titanate)

Add Catalyst

Heat to 130-150°C

Heat to 240-260°C
(60-120 kPa)

Constant Temperature
Esterification (3-4h)

Monitor Acid Value
(< 0.2 mgKOH/g)

Sampling Continue

Crude DIDA

Complete

Neutralization,
Washing, Distillation

Pure Diisodecyl Adipate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Diisodecyl Adipate.
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Applications in Research and Industry
Diisodecyl adipate's primary function is as a plasticizer, valued for its ability to impart flexibility

at low temperatures.[7] Its applications span several industries.

Polymers: It is compatible with a range of polymers including PVC, nitrocellulose, and

synthetic rubbers. In PVC applications, it is often blended with other plasticizers to improve

low-temperature performance in products like films, hoses, and construction elements.[7]

Cosmetics and Personal Care: DIDA serves as a lightweight, non-greasy emollient in

products such as lotions, creams, sunscreens, and deodorants.[6] It enhances the texture

and spreadability of formulations, leaving a smooth feel on the skin.[6]

Lubricants: In the lubricants sector, it contributes to a high viscosity index and provides

excellent lubricity at low temperatures.[7]

Research Applications: DIDA is used in the preparation of polymeric membranes for

electrochemical applications and in the development of biodegradable films with

thermoplastic starch and poly(lactic acid).[8] It has also been used in creating cellulose

triacetate-based films for optical devices.
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Caption: Key application areas for Diisodecyl Adipate (DIDA).
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Metabolic Fate (Based on Analogue Compounds)
While specific metabolic pathways for diisodecyl adipate in humans are not extensively

detailed in the provided literature, studies on the closely related analogue di(2-ethylhexyl)

adipate (DEHA) offer valuable insights. The metabolism of DEHA involves initial hydrolysis

followed by oxidation.

In humans and rats, DEHA is hydrolyzed to mono(2-ethylhexyl) adipate (MEHA) and adipic

acid.[10] The monoester undergoes further oxidation to produce metabolites such as mono-2-

ethyl-5-hydroxyhexyl adipate (5OH-MEHA), mono-2-ethyl-5-oxohexyl adipate (5oxo-MEHA),

and mono-5-carboxy-2-ethylpentyl adipate (5cx-MEPA).[11][12] Adipic acid is a major, though

non-specific, urinary metabolite.[10][11] This metabolic process is crucial for assessing human

exposure to adipate plasticizers through biomonitoring.[11]
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Caption: Postulated metabolic pathway of DIDA, based on DEHA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b167166?utm_src=pdf-body-img
https://www.benchchem.com/product/b167166?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. scbt.com [scbt.com]

2. CAS 27178-16-1: diisodecyl adipate | CymitQuimica [cymitquimica.com]

3. アジピン酸ジイソデシル technical grade | Sigma-Aldrich [sigmaaldrich.com]

4. Diisodecyl adipate [webbook.nist.gov]

5. Diisodecyl Adipate | C26H50O4 | CID 33733 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. specialchem.com [specialchem.com]

7. traquisa.com [traquisa.com]

8. DIISODECYL ADIPATE | 27178-16-1 [chemicalbook.com]

9. CN102766046A - Method for preparing environment-friendly plasticizer diisodecyl adipate
(DIDA) - Google Patents [patents.google.com]

10. Di(2-ethylhexyl) adipate - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

11. Metabolism and urinary excretion kinetics of di(2-ethylhexyl) adipate (DEHA) in four
human volunteers after a single oral dose - PubMed [pubmed.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Diisodecyl adipate CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167166#diisodecyl-adipate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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